Cas no 1289063-76-8 (2-(Dimethylamino)-4-methoxybenzaldehyde)

• Product Name: 2-(Dimethylamino)-4-methoxybenzaldehyde
• CAS No: 1289063-76-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4936614
• PubChem ID: 92133626
• Update Time: 2026-02-27

2-(Dimethylamino)-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-4-methoxybenzaldehyde
• COC1=CC=C(C=O)C(N(C)C)=C1
• G66483
• 1289063-76-8

• Inchi： 1S/C10H13NO2/c1-11(2)10-6-9(13-3)5-4-8(10)7-12/h4-7H,1-3H3
• InChI Key： NBCLNQSKZBMJPB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(Dimethylamino)-4-methoxybenzaldehyde

Recent Advances in the Application of 2-(Dimethylamino)-4-methoxybenzaldehyde (CAS: 1289063-76-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(Dimethylamino)-4-methoxybenzaldehyde (CAS: 1289063-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug development. This research brief aims to provide an up-to-date overview of the latest studies involving this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent literature reveals that 2-(Dimethylamino)-4-methoxybenzaldehyde serves as a crucial building block in the synthesis of various heterocyclic compounds, particularly those with potential pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of novel quinoline derivatives, which exhibited promising antimicrobial activity against drug-resistant bacterial strains. The researchers employed a multi-step reaction sequence, where 2-(Dimethylamino)-4-methoxybenzaldehyde acted as the key starting material, showcasing its synthetic versatility.

In the realm of cancer research, a groundbreaking study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's role in developing small-molecule inhibitors targeting specific protein-protein interactions involved in tumor progression. The dimethylamino and methoxy functional groups of 2-(Dimethylamino)-4-methoxybenzaldehyde were found to be critical for maintaining the optimal binding affinity of these inhibitors to their biological targets. Molecular docking studies complemented by in vitro assays demonstrated significant anti-proliferative effects against several cancer cell lines.

From a mechanistic perspective, recent investigations have shed light on the compound's potential as a fluorescent probe for biological imaging applications. A 2023 publication in Analytical Chemistry reported that derivatives of 2-(Dimethylamino)-4-methoxybenzaldehyde exhibit strong solvatochromic behavior, making them valuable tools for studying microenvironmental changes in cellular systems. This property has been particularly useful in monitoring drug delivery processes and intracellular trafficking.

The pharmaceutical industry has also shown growing interest in this compound, as evidenced by several recent patent applications. One notable example (WO2023124567) describes its use in the scalable synthesis of a new class of antiviral agents, with demonstrated efficacy against RNA viruses. The patent highlights the compound's stability and ease of functionalization as key advantages for industrial-scale production.

Looking forward, researchers are exploring novel modifications to the 2-(Dimethylamino)-4-methoxybenzaldehyde scaffold to enhance its biological activity and pharmacokinetic properties. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling, are being increasingly employed to predict and optimize the therapeutic potential of derivatives based on this core structure. These developments position 2-(Dimethylamino)-4-methoxybenzaldehyde as a promising candidate for future drug discovery efforts across multiple therapeutic areas.